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Compound of Interest

Compound Name: N,N-Dimethylicosylamine
CAS No.: 45275-74-9
Cat. No.: B12642598
Get Quote
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Topic: Purification of N,N-Dimethylicosylamine (C22H47N) Document ID: SOP-PUR-20-DMA
Version: 2.1 (Current)

Executive Summary & Compound Profile

N,N-Dimethylicosylamine is a long-chain (C20) tertiary amine commonly utilized as a cationic
surfactant intermediate or a lipid component in drug delivery systems (e.g., LNPs).[1] Unlike
shorter amines, its purification is complicated by its high boiling point, tendency to oxidize (N-
oxide formation), and high melting point (causing condenser clogging).
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Property Value | Characteristic Note

Verify against specific isomer
CAS Number 17064-15-0 _

requirements.
Molecular Formula C22H47N Tertiary Amine.

State at RT

Waxy Solid / Semi-solid

MP is approx. 35-45°C.

Boiling Point

>200°C (Atmospheric)

Decomposes before boiling at

1 atm.

Target Vacuum

< 0.5 mbar (Ideal: 0.05 mbar)

High vacuum is non-

negotiable.

Key Risk

Oxidation & Solidification

Requires inert atmosphere and

warm condenser.

Pre-Operational FAQs (The "Before You Start"

Check)

Q: What is the optimal vacuum setup for this specific

amine?

A: You cannot use a standard water aspirator or a diaphragm pump limited to 10 mbar.

e Requirement: A two-stage rotary vane pump capable of reaching < 0.1 mbar (100 microns).

e Reasoning: At 10 mbar, the boiling point of C20 amine remains dangerously high (>220°C),

leading to thermal degradation (yellowing) and potential Hofmann elimination products. You

must suppress the boiling point to < 160°C to preserve the tertiary amine structure.

Q: My condenser is set to 4°C. Is this correct?

A:NO. This is a critical error.

e The Issue: N,N-Dimethylicosylamine has a melting point above room temperature (~35-

45°C). If it hits a 4°C surface, it will instantly crystallize, creating a "plug"” that blocks the

vacuum path. This can lead to dangerous pressure buildup in the pot.
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e The Fix: Use a recirculating heater/chiller set to 45°C — 50°C. This keeps the distillate in the
liquid phase allowing it to flow into the receiver, while still providing a massive

(temperature differential) relative to the vapor (~150°C) for efficient condensation.

Q: Do | need a fractionation column (Vigreux)?

A: Generally, no.
e Recommendation: Use a Short Path Distillation head.

e Reasoning: Long columns increase pressure drop (impedance). In high-vacuum work,
pressure drop artificially raises the pot temperature. Since the separation is usually between
the amine and non-volatile residues (or much lighter solvent/precursors), a simple short path
minimizes thermal stress.

Standard Operating Procedure (SOP) & Workflow
Phase 1: System Preparation

« Inerting: Flush the entire system with dry Nitrogen or Argon. Long-chain amines greedily
absorb CO2 from the air to form carbamates/carbonates and oxidize to amine oxides.

e Loading: Melt the crude N,N-Dimethylicosylamine (approx 50°C) and pour into the boiling
flask. Do not fill >60%.

 Stirring: High-viscosity magnetic stirring is required. An overhead stirrer is preferred for
scales >1L to prevent "hot spots" which cause degradation.

Phase 2: The Distillation Run

e Degassing: Apply vacuum gradually while the pot is at 60°C. You will see vigorous bubbling
(outgassing of solvents/air). Wait until pressure stabilizes < 0.5 mbar.

e Ramp Up: Increase oil bath temperature slowly.

o Expected Fore-run: Volatiles (solvents, unreacted dimethylamine) may come over < 100°C
(vapor temp).
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o Main Fraction: Expect the product to distill between 150°C — 170°C (vapor temp)
depending on your vacuum depth (0.05 — 0.5 mbar).

o Collection: Switch receivers when the temperature stabilizes. The product should be clear
and colorless ("Water White").

Phase 3: Shutdown

e Cool Down: Stop heat. Let pot cool to < 80°C under vacuum.

o Backfill: Backfill with Nitrogen, never air. Opening hot amine to air causes immediate
yellowing (oxidation).

Workflow Visualization
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Caption: Figure 1. Optimized workflow for high-melting point amine distillation. Note the critical
warm condenser loop.

Troubleshooting Guide (FAQSs)

Issue 1: The distillate is solidifying and clogging the
condenser.

o Cause: Condenser fluid is too cold (below the amine's melting point of ~40°C).

e Immediate Fix: Stop the cooling water flow immediately. Use a heat gun (gently) to melt the
blockage into the receiver.

e Prevention: Switch to a recirculating heater set to 50°C. If unavailable, use air cooling (no
water) and monitor closely.

Issue 2: The product is turning yellow during distillation.
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o Cause: Oxidation.[2]
o Leak in the vacuum system (oxygen ingress).
o Pot temperature too high (>180°C) causing degradation.
o Diagnostic: Check the vacuum gauge. If pressure is fluctuating, you have a leak.
e Remedy:
o Grease all joints heavily.
o Ensure the system was backfilled with Nitrogen, not air, during fraction changes.

o If the pot temp is high, your vacuum is too weak. Improve vacuum to lower the boiling
point.

Issue 3: "Bumping" (Uncontrolled boiling).

o Cause: High viscosity of the long-chain amine prevents bubble nucleation.
e Fix:
o Stirring: Increase stir bar speed.

o Bleed: Use a capillary bleed tube with inert gas (Nitrogen) if using a Claisen adapter,
though magnetic stirring is preferred for high vacuum to avoid leaks.

Troubleshooting Logic Tree
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Distillation Failure
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Caption: Figure 2. Decision matrix for common distillation failures in fatty amines.

References & Authoritative Grounding

e Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific &
Technical, 1989. (Standard reference for vacuum distillation apparatus and N-atmosphere
handling).

e Ralston, A. W.Fatty Acids and Their Derivatives. John Wiley & Sons, 1948. (Foundational
text on the physical properties and boiling points of long-chain fatty amines).

e Lide, D. R.CRC Handbook of Chemistry and Physics. 88th Ed. CRC Press, 2007.
(Reference for Antoine equation parameters for homologous amine series).
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e Sigma-Aldrich (Merck).Pressure-Temperature Nomograph for High Boiling Solvents. (Tool for
estimating C20 amine boiling points based on C18 data).

e Technical Data Sheet: Fatty Amines.Kao Chemicals / AkzoNobel Surface Chemistry.
(Industry standards for handling and storage of distilled fatty amines to prevent carbonate
formation).

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data
Sheet (SDS) for N,N-Dimethylicosylamine before handling. High vacuum systems pose
implosion risks; proper PPE is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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